Cas no 1807243-54-4 (4-Cyano-5-ethyl-2-nitrobenzoic acid)

• Product Name: 4-Cyano-5-ethyl-2-nitrobenzoic acid
• CAS No: 1807243-54-4
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5009978
• Update Time: 2025-06-15

4-Cyano-5-ethyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-ethyl-2-nitrobenzoic acid

• Inchi： 1S/C10H8N2O4/c1-2-6-3-8(10(13)14)9(12(15)16)4-7(6)5-11/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： LGNZXRSBSLEHFQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=C(C#N)C(=C1)CC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.8
• Topological Polar Surface Area: 107

Additional information on 4-Cyano-5-ethyl-2-nitrobenzoic acid

Comprehensive Overview of 4-Cyano-5-ethyl-2-nitrobenzoic acid (CAS No. 1807243-54-4): Properties, Applications, and Industry Insights

4-Cyano-5-ethyl-2-nitrobenzoic acid (CAS No. 1807243-54-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrobenzoic acid derivative combines a cyano group, an ethyl substituent, and a nitro functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and antimicrobial agents.

The compound's molecular structure (C₁₀H₈N₂O₄) features a benzoic acid backbone with strategic substitutions that influence its reactivity. The electron-withdrawing nitro group at the 2-position and the cyano group at the 4-position create distinct electronic effects, while the ethyl group at the 5-position contributes to lipophilicity. These characteristics make 4-Cyano-5-ethyl-2-nitrobenzoic acid valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

Recent studies highlight the compound's role in green chemistry applications, aligning with the industry's focus on sustainable synthesis. Its derivatives have shown promise in catalysis research and as ligands for transition metal complexes. The nitro-aromatic moiety also makes it relevant for material science applications, particularly in designing organic semiconductors and photoresponsive materials.

From a commercial perspective, CAS 1807243-54-4 has seen growing demand in the fine chemicals market, with manufacturers optimizing multi-step synthesis routes to improve yield and purity. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards. The compound's stability under various pH conditions makes it suitable for formulation development in drug delivery systems.

Emerging trends in computational chemistry have enabled better prediction of 4-Cyano-5-ethyl-2-nitrobenzoic acid's properties through molecular docking simulations and DFT calculations. These advancements support its application in virtual screening platforms for drug design. Additionally, its metabolic stability and ADME profiles are being investigated to assess its potential as a pharmacophore in bioactive molecules.

Environmental considerations are paramount in handling nitroaromatic compounds. While 1807243-54-4 is not classified as hazardous under current regulations, proper laboratory safety protocols must be followed. Researchers are exploring biodegradation pathways for similar structures, contributing to the eco-friendly disposal of chemical byproducts.

The patent landscape reveals increasing innovation around 4-Cyano-5-ethyl-2-nitrobenzoic acid derivatives, particularly in cancer therapeutics and antifungal agents. Its structure-property relationships are being leveraged to develop new intellectual property in the life sciences sector. Market analysts project steady growth for this high-value intermediate, driven by R&D investments in targeted therapies.

For synthetic chemists, the compound's crystallization behavior and solubility parameters are critical for process optimization. Recent publications detail improved purification methods using recrystallization techniques with mixed solvent systems. These developments enhance the compound's utility in high-throughput screening applications.

In analytical applications, 4-Cyano-5-ethyl-2-nitrobenzoic acid serves as a chromatographic reference standard due to its distinct UV-Vis absorption profile. Its detection sensitivity makes it valuable for method validation in quality control laboratories. The compound's mass fragmentation patterns are well-documented, supporting its identification in LC-MS workflows.

Future research directions may explore the compound's potential in bioorthogonal chemistry and click chemistry reactions, given its reactive functional groups. The integration of machine learning algorithms in chemical synthesis could further optimize production processes for CAS 1807243-54-4, reducing costs while maintaining regulatory compliance.